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Compound of Interest

Compound Name: IPR-803

Cat. No.: B15587776 Get Quote

Introduction
IPR-803 is a potent small-molecule inhibitor of the urokinase-type plasminogen activator

receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction

(PPI).[1][2][3] By binding directly to uPAR with sub-micromolar affinity, IPR-803 effectively

disrupts a key interaction involved in cancer cell invasion and metastasis.[1][2][3] Research has

demonstrated its anti-tumor activity, including the inhibition of matrix metalloproteinase (MMP)

activity, and the impairment of cancer cell adhesion and migration.[1][4] These application

notes provide detailed protocols for the preparation of IPR-803 stock solutions using dimethyl

sulfoxide (DMSO) for use in various in vitro research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for IPR-803 are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₇H₂₃N₃O₄ [4][5]

Molecular Weight 453.49 g/mol [4][5]

CAS Number 892243-35-5 [1][5]

Solubility in DMSO 7.69 mg/mL (16.96 mM) [1][4]

Appearance Solid [1]

Storage (Powder) -20°C (long term), desiccated [5]

Storage (Stock Solution in

DMSO)

-80°C (up to 6 months), -20°C

(up to 1 month)
[1][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM IPR-803 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of IPR-803 in DMSO. It is

critical to use anhydrous, high-purity DMSO to ensure optimal dissolution and stability of the

compound.

Materials:

IPR-803 powder (CAS: 892243-35-5)

Anhydrous dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath
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Procedure:

Equilibrate IPR-803: Allow the vial of IPR-803 powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Weigh IPR-803: Accurately weigh out the desired amount of IPR-803 powder using a

calibrated precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.53 mg of IPR-803 (Molecular Weight = 453.49 g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the IPR-
803 powder. To continue the example, add 1 mL of DMSO to the 4.53 mg of IPR-803.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ultrasonication: Due to the nature of IPR-803, ultrasonication is recommended to ensure

complete dissolution.[1][4] Place the vial in an ultrasonic water bath and sonicate for 10-15

minutes, or until the solution is clear and free of visible particulates.

Aliquot and Store: Once fully dissolved, aliquot the 10 mM IPR-803 stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][4]

Note on DMSO: Hygroscopic DMSO can significantly impact the solubility of IPR-803;

therefore, it is highly recommended to use newly opened or properly stored anhydrous DMSO.

[1]

Visualizations
Signaling Pathway of IPR-803
The following diagram illustrates the mechanism of action of IPR-803. It binds to uPAR,

preventing the uPAR-uPA interaction. This inhibition leads to a downstream reduction in the

activation of matrix metalloproteinases (MMPs) and the phosphorylation of the MAPK signaling

pathway, ultimately impairing cancer cell invasion and migration.
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Experimental Workflow: Cell-Based Invasion Assay
This diagram outlines a typical experimental workflow for utilizing the prepared IPR-803 stock

solution in a cell-based invasion assay, such as a Boyden chamber assay.

Cell-Based Invasion Assay Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15587776#preparing-ipr-803-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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